6-bromo-7-chloro-2,3-dihydro-1H-indole hydrochloride
Overview
Description
6-bromo-7-chloro-2,3-dihydro-1H-indole hydrochloride (6-Br-7-Cl-2,3-dihydro-1H-indole HCl) is an organic compound that is used in scientific research and lab experiments. It is a white crystalline powder with a melting point of 180-182 °C. 6-Br-7-Cl-2,3-dihydro-1H-indole HCl is a derivate of indole, which is a five-membered heterocyclic aromatic compound with a benzene ring fused to an pyrrole ring. The compound is also known as 6-bromo-7-chloro-2,3-dihydro-1H-indole dihydrochloride and has the chemical formula C9H9BrClN2•2HCl.
Mechanism of Action
The mechanism of action of 6-Br-7-Cl-2,3-dihydro-1H-indole HCl is not fully understood. However, it is believed that the compound binds to the active site of enzymes, which prevents them from catalyzing their respective reactions. Additionally, the compound is thought to interact with proteins, which may affect their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Br-7-Cl-2,3-dihydro-1H-indole HCl are not fully understood. However, the compound has been shown to inhibit the activity of a number of enzymes, including cytochrome P450 enzymes, and to interact with G-protein coupled receptors. Additionally, the compound has been shown to affect the expression of a number of genes, including those involved in inflammation and cell proliferation.
Advantages and Limitations for Lab Experiments
6-Br-7-Cl-2,3-dihydro-1H-indole HCl is a useful tool for scientific research and lab experiments due to its ability to inhibit the activity of enzymes and interact with G-protein coupled receptors. Additionally, the compound is relatively stable and can be stored at room temperature for up to one year. However, the compound is not soluble in water and must be dissolved in an organic solvent prior to use. Additionally, the compound may be toxic and should be handled with care.
Future Directions
The potential future directions for 6-Br-7-Cl-2,3-dihydro-1H-indole HCl include further research into its biochemical and physiological effects, its mechanism of action, and its potential applications in drug development. Additionally, further research could be conducted into the development of new synthetic methods for the production of the compound. Additionally, the compound could be used in the development of new tools and techniques for the study of enzyme inhibition, enzyme binding, and protein-protein interactions. Finally, the compound could be used in the development of new drugs and therapies for a variety of diseases and conditions.
Synthesis Methods
6-Br-7-Cl-2,3-dihydro-1H-indole HCl can be synthesized using a two-step synthesis process. The first step involves the reaction of 2,3-dihydro-1H-indole with bromine and chlorine in an aqueous solution. This reaction produces 6-bromo-7-chloro-2,3-dihydro-1H-indole, which is then reacted with hydrochloric acid to yield 6-Br-7-Cl-2,3-dihydro-1H-indole HCl. The reaction is carried out at a temperature of 80-90 °C.
Scientific Research Applications
6-Br-7-Cl-2,3-dihydro-1H-indole HCl has been used in a variety of scientific research applications, including the study of enzyme inhibition, enzyme binding, and protein-protein interactions. The compound has also been used in the study of G-protein coupled receptors and as a tool to study the structure and function of proteins. Additionally, 6-Br-7-Cl-2,3-dihydro-1H-indole HCl has been used in the study of the pharmacology of a number of drugs, including antidepressants, antipsychotics, and anti-inflammatory drugs.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-7-chloro-2,3-dihydro-1H-indole hydrochloride involves the reaction of 2,3-dihydro-1H-indole with bromine and chlorine in the presence of a suitable solvent, followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2,3-dihydro-1H-indole", "Bromine", "Chlorine", "Solvent (e.g. dichloromethane)", "Hydrochloric acid" ], "Reaction": [ "Add 2,3-dihydro-1H-indole to a reaction flask containing the solvent.", "Add bromine dropwise to the reaction flask while stirring at room temperature until the solution turns yellow.", "Add chlorine gas to the reaction flask while stirring at room temperature until the solution turns orange.", "Heat the reaction mixture to reflux for several hours.", "Allow the reaction mixture to cool to room temperature.", "Add hydrochloric acid dropwise to the reaction mixture until the pH reaches 1-2.", "Filter the resulting precipitate and wash with cold water.", "Dry the product under vacuum to obtain 6-bromo-7-chloro-2,3-dihydro-1H-indole hydrochloride as a white solid." ] } | |
| 2694734-80-8 | |
Molecular Formula |
C8H8BrCl2N |
Molecular Weight |
269 |
Purity |
95 |
Origin of Product |
United States |
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